Cas no 2228481-42-1 (N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine)

• Product Name: N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine
• CAS No: 2228481-42-1
• MF: C₂H₅N₅O
• MW: 115.093998670578
• CID: 6233489
• PubChem ID: 17953374
• Update Time: 2025-10-19

N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine
• EN300-1818542
• 2228481-42-1
• N-[(1H-1,2,3,4-tetrazol-5-yl)methyl]hydroxylamine

• Inchi： 1S/C2H5N5O/c8-3-1-2-4-6-7-5-2/h3,8H,1H2,(H,4,5,6,7)
• InChI Key： SZBJFCVKMBKNSN-UHFFFAOYSA-N
• SMILES： ONCC1N=NNN=1

Computed Properties

• Exact Mass: 115.04940980g/mol
• Monoisotopic Mass: 115.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 86.7Ų

Additional information on N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine

Recent Advances in the Synthesis and Applications of N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine (CAS: 2228481-42-1)

N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine (CAS: 2228481-42-1) has emerged as a versatile intermediate in medicinal chemistry and drug discovery. Recent studies highlight its role as a key building block for the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds with potential therapeutic applications. This compound's unique structural features, including the tetrazole ring and hydroxylamine moiety, make it an attractive scaffold for designing enzyme inhibitors and modulators of biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine derivatives through a copper-catalyzed cycloaddition reaction. The researchers reported excellent yields (85-92%) and high purity (>98%) when using CAS 2228481-42-1 as the starting material. The study further explored the compound's application in creating potential kinase inhibitors, showing promising preliminary results against several cancer-related protein kinases.

In pharmaceutical development, this compound has gained attention for its role in prodrug design. A recent patent application (WO2023056321) describes its use as a bioreversible protecting group for amine-containing drugs, significantly improving their pharmacokinetic properties. The tetrazole moiety provides metabolic stability while the hydroxylamine group enables controlled release of the active drug moiety under physiological conditions.

Structural-activity relationship studies have revealed that modifications at the tetrazole ring of CAS 2228481-42-1 can dramatically influence biological activity. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that N-substituted derivatives exhibit enhanced binding affinity to bacterial DNA gyrase, suggesting potential applications in developing new antibiotics to address antimicrobial resistance.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments indicate good tolerability at therapeutic doses, with no significant off-target effects observed in in vitro assays. However, researchers note that further studies are needed to fully evaluate its metabolic fate and potential drug-drug interactions.

Looking forward, N-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine continues to attract research interest due to its synthetic versatility and pharmacological potential. Current investigations are exploring its application in targeted drug delivery systems and as a component of PROTAC (proteolysis targeting chimera) molecules for protein degradation therapies. The compound's unique chemical properties position it as a valuable tool in modern drug discovery pipelines.